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Abstract
W140 is a potent and selective synthetic peptide antagonist for the human complement

component 5a receptor 1 (C5aR1, also known as CD88).[1][2] As a crucial mediator of

inflammation, the C5a-C5aR1 signaling axis is a key therapeutic target for a multitude of

inflammatory and immune-mediated diseases.[3][4] This guide provides a comprehensive

framework for researchers, scientists, and drug development professionals on the effective use

of W140. We delve into the underlying mechanism of the C5a/C5aR1 pathway, offer detailed

guidelines for determining optimal experimental concentrations, and present validated

protocols for both in vitro and in vivo applications. The objective is to equip researchers with the

necessary knowledge to design robust, reproducible, and scientifically sound experiments

targeting this critical inflammatory pathway.

The C5a/C5aR1 Signaling Axis: A Primer
The complement system is a cornerstone of innate immunity. Upon activation, the C5

component is cleaved, generating the potent anaphylatoxin C5a.[4] C5a exerts its powerful pro-

inflammatory effects by binding to its G protein-coupled receptor, C5aR1, which is highly

expressed on the surface of myeloid cells like neutrophils and macrophages.[1][5]

This ligand-receptor interaction triggers a cascade of intracellular events, including G-protein

activation, calcium mobilization, and ERK1/2 phosphorylation.[1] These signals culminate in a

range of cellular responses such as chemotaxis (cell migration), degranulation, cytokine

release, and the production of reactive oxygen species, all of which are hallmarks of an
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inflammatory response.[1][4] Dysregulation of the C5a-C5aR1 axis is implicated in the

pathogenesis of sepsis, arthritis, asthma, and even neurodegenerative diseases and cancer.[3]

[6][7][8]

W140, a cyclic hexapeptide (Ac-F-[OPdChaWR]), acts as a competitive antagonist, binding to

C5aR1 and preventing its activation by C5a, thereby inhibiting the downstream inflammatory

cascade.[2]
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Literature Review
(Identify reported concentration ranges)
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(e.g., 8-point curve, log dilutions)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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